![molecular formula C7H6N4O2 B2557766 8-Methyl-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid CAS No. 1935915-95-9](/img/structure/B2557766.png)
8-Methyl-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid
Overview
Description
8-Methyl-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid is a heterocyclic compound that has gained significant attention in the scientific community due to its diverse range of applications. This compound is known for its ability to act as a potent inhibitor of certain enzymes, making it a valuable tool for researchers in the field of biochemistry and pharmacology.
Scientific Research Applications
Antibacterial Activity
Triazolo[4,3-a]pyrazine derivatives have shown promising antibacterial activities . A series of these derivatives were synthesized and evaluated for their in vitro antibacterial activity. Some compounds exhibited moderate to good antibacterial activities against both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli strains .
Antidiabetic Properties
Triazolo[4,3-a]pyrazine is a key pharmacophore of sitagliptin phosphate, a drug used for the treatment of type II-diabetes mellitus . This suggests that “8-Methyl-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid” and its derivatives could potentially have applications in antidiabetic treatments.
Anti-platelet Aggregation
These compounds have also been found to have anti-platelet aggregation properties . This could make them useful in the treatment or prevention of conditions where platelet aggregation plays a role, such as certain cardiovascular diseases.
Antifungal Activity
Triazolo[4,3-a]pyrazine derivatives have demonstrated antifungal properties . This suggests potential applications in the treatment of fungal infections.
Anticancer Activity
A series of novel [1,2,4]triazolo[4,3-a]pyrazine derivatives were designed and synthesized, and evaluated for their inhibitory activities toward c-Met/VEGFR-2 kinases and antiproliferative activities against tested three cell lines in vitro . The most promising compound exhibited excellent antiproliferative activities against A549, MCF-7, and Hela cancer cell lines .
Anticonvulsant Properties
Triazolo[4,3-a]pyrazine derivatives have been found to have anticonvulsant properties . This suggests potential applications in the treatment of conditions such as epilepsy.
Mechanism of Action
Target of Action
It is known that similar compounds have been found to interact with various receptors .
Mode of Action
It is known that similar compounds can interact with their targets, leading to changes in cellular processes .
Biochemical Pathways
Similar compounds have been found to impact various biochemical pathways .
Result of Action
Similar compounds have been found to have various effects at the molecular and cellular levels .
properties
IUPAC Name |
8-methyl-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N4O2/c1-4-5-9-10-6(7(12)13)11(5)3-2-8-4/h2-3H,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTAHKYGVXXDYGN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN2C1=NN=C2C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Methyl-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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